2-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]sulfanyl-3-(3-methoxyphenyl)-5H-pyrimido[5,4-b]indol-4-one

• IUPAC Name: 2-[2-(2-ethylpiperidin-1-yl)-2-oxoethyl]sulfanyl-3-(3-methoxyphenyl)-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C26H28N4O3S/c1-3-17-9-6-7-14-29(17)22(31)16-34-26-28-23-20-12-4-5-13-21(20)27-24(23)25(32)30(26)18-10-8-11-19(15-18)33-2/h4-5,8,10-13,15,17,27H,3,6-7,9,14,16H2,1-2H3
• InChI Key: GJVNFBDMGZDFQB-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCCCN1C(=O)CSC2=NC3=C(C(=O)N2C4=CC(=CC=C4)OC)NC5=CC=CC=C53
• Molecular Formula: C26H28N4O3S
• Molecular Weight: 476.6 g/mol

Description

Physical And Chemical Properties Analysis

The molecular weight of this compound is 476.6. Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not specified in the available data.

Scientific Research Applications

Synthetic Approaches and Derivative Formation

A foundational aspect of research on such complex molecules involves the development of synthetic methodologies that allow for the construction of the core pyrimidoindol framework and its derivatives. Molina and Fresneda (1988) delineated a method for iminophosphorane-mediated annelation of pyridine or pyrimidine rings into an indole ring, paving the way for the synthesis of β-, γ-carbolines, and pyrimido[4,5-b] indole derivatives, which are structurally related to the molecule of interest (Molina & Fresneda, 1988). This process highlights the versatility of indole derivatives in generating complex heterocyclic systems, which could be foundational for synthesizing the target molecule.

Photophysical Properties and Applications

The photophysical behavior of related compounds, such as novel 4-aza-indole derivatives, has been studied to understand their solvatochromism behaviors, fluorescence properties, and potential applications in sensing and optoelectronics. Bozkurt and Doğan (2018) investigated a new 4-aza-indole derivative, revealing reverse solvatochromism and high quantum yield across various solvents, suggesting its utility as a labeling agent or in bio-analytical sensors (Bozkurt & Doğan, 2018). Such findings indicate the potential photophysical applications of the molecule , given its structural similarities.

Safety and Hazards

This compound is intended for research use only and is not suitable for human or veterinary use. Therefore, it should be handled with appropriate safety measures. Always refer to the Material Safety Data Sheet (MSDS) for detailed information on hazards and safe handling practices.